Cas no 832133-67-2 (2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde)

• Product Name: 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde
• CAS No: 832133-67-2
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• MDL: MFCD04133369
• CID: 3059999
• PubChem ID: 19581393
• Update Time: 2025-10-06

2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxy-4-(2-hydroxy-ethoxy)-benzaldehyde
• 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde
• STK350613
• EN300-230532
• CS-0299263
• BBL040528
• 832133-67-2
• HIB13367
• AKOS000313317
• Z2050001052

• MDL： MFCD04133369
• Inchi： 1S/C11H13BrO4/c1-2-15-10-5-8(7-14)9(12)6-11(10)16-4-3-13/h5-7,13H,2-4H2,1H3
• InChI Key： FAKPMVXNEWINRC-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C=1)OCCO)OCC

Computed Properties

• Exact Mass: 287.99972Da
• Monoisotopic Mass: 287.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde

2-Bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde: An Overview of Its Properties and Applications

2-Bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde (CAS No. 832133-67-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable reagent in various chemical processes and biological applications.

The molecular formula of 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde is C₁₁H₁₃O₄Br, and it has a molecular weight of approximately 285.13 g/mol. The compound features a benzene ring substituted with a bromine atom at the 2-position, an ethoxy group at the 5-position, and a 2-hydroxyethoxy group at the 4-position. These functional groups contribute to its reactivity and solubility properties, making it an attractive candidate for various synthetic transformations.

In the realm of organic synthesis, 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde serves as a key intermediate in the synthesis of more complex molecules. Its bromine substituent can be readily displaced by nucleophiles, allowing for the introduction of a wide range of functional groups. Additionally, the hydroxyl group in the 2-hydroxyethoxy moiety can be easily modified through reactions such as etherification, esterification, and acylation, further expanding its synthetic utility.

Recent studies have highlighted the potential of 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde in medicinal chemistry. For instance, researchers have explored its use as a building block for the synthesis of novel antitumor agents. The bromine substituent can be used to introduce metal complexes or other bioactive moieties, enhancing the compound's pharmacological properties. Moreover, the ethoxy and hydroxyl groups provide opportunities for tuning the lipophilicity and solubility of the final drug candidates, which are crucial factors in drug design and development.

In materials science, 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde has shown promise as a precursor for the preparation of functional polymers and coatings. The presence of reactive functional groups allows for the formation of covalent linkages with other monomers or polymers, leading to materials with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These materials find applications in areas such as biomedical devices, sensors, and advanced coatings.

The synthesis of 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde typically involves multi-step processes that ensure high purity and yield. One common approach is to start from 4-bromoacetophenone and sequentially introduce the ethoxy and 2-hydroxyethoxy groups through selective substitution reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve reaction efficiency and reduce environmental impact.

Safety considerations are paramount when handling 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 2-bromo-5-ethoxy-4-(2-hydroxyethoxy)benzaldehyde (CAS No. 832133-67-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an indispensable reagent in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, further solidifying its importance in modern chemistry.